![molecular formula C21H27ClFN5O3 B2749044 1-(4-(4-fluorophenyl)piperazin-1-yl)-2-(5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl)ethanone hydrochloride CAS No. 1327617-09-3](/img/structure/B2749044.png)
1-(4-(4-fluorophenyl)piperazin-1-yl)-2-(5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl)ethanone hydrochloride
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Description
1-(4-(4-fluorophenyl)piperazin-1-yl)-2-(5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl)ethanone hydrochloride is a useful research compound. Its molecular formula is C21H27ClFN5O3 and its molecular weight is 451.93. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization of Novel Compounds
A significant area of research involves the synthesis and characterization of novel compounds containing piperazine or morpholine moieties. For instance, Bhat et al. (2018) described a one-pot Biginelli synthesis of dihydropyrimidinone derivatives containing piperazine/morpholine moiety, showcasing a method to synthesize complex molecules efficiently (Bhat, M. A., Al-Omar, M., Ghabbour, H., & Naglah, A., 2018). Similarly, Sathe et al. (2011) reported on the antimycobacterial activity of synthesized fluorinated benzothiazolo imidazole compounds featuring morpholino and piperazine derivatives, indicating their potential in antimicrobial applications (Sathe, B., Jaychandran, E., Sreenivasa, G., & Jagtap, V., 2011).
Antimicrobial Activity
The synthesized compounds have also been explored for their antimicrobial activity. For instance, Patel et al. (2007) investigated the antibacterial activity of amide derivatives of quinolone, which include structures similar to the requested compound, showcasing their potential in addressing bacterial infections (Patel, N., Patel, A., & Chauhan, H., 2007).
Neuroprotective and Antifungal Synergy
Research has also extended into neuroprotective activities and synergistic antifungal effects. Premachandra et al. (2015) described the synergy between spirocyclic pyrrolidinoindolinones and fluconazole against Candida albicans, indicating the potential of structurally related compounds in enhancing antifungal treatments (Premachandra, I. D. U. A., Scott, K. A., Shen, C., Wang, F., Lane, S., Liu, H., & Van Vranken, D. L., 2015).
Antiviral and Antifungal Properties
Further, Attaby et al. (2006) explored the synthesis, reactions, and antiviral activity of 1-(1H-Pyrazolo[3,4-b]pyridin-5-yl)ethanone and related derivatives, providing insights into their potential use in antiviral treatments (Attaby, F., Elghandour, A., Ali, M. A., & Ibrahem, Y. M., 2006).
Properties
IUPAC Name |
1-[4-(4-fluorophenyl)piperazin-1-yl]-2-[5-methyl-3-(morpholine-4-carbonyl)pyrazol-1-yl]ethanone;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26FN5O3.ClH/c1-16-14-19(21(29)26-10-12-30-13-11-26)23-27(16)15-20(28)25-8-6-24(7-9-25)18-4-2-17(22)3-5-18;/h2-5,14H,6-13,15H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHXQZXGRRUUYTD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1CC(=O)N2CCN(CC2)C3=CC=C(C=C3)F)C(=O)N4CCOCC4.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27ClFN5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
451.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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